Cas no 21243-22-1 (6-Fluoro-2,3-dihydro-4h-thiochromen-4-one 1,1-dioxide)

6-Fluoro-2,3-dihydro-4H-thiochromen-4-one 1,1-dioxide is a fluorinated thiochromanone derivative featuring a sulfone functional group. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural motif, which combines a fluorine substituent with a sulfone-containing heterocycle. The presence of the electron-withdrawing sulfone group enhances reactivity, making it a valuable intermediate for synthesizing biologically active molecules. Its well-defined crystalline structure ensures high purity and stability, facilitating precise applications in medicinal chemistry. The fluorine atom further modulates electronic properties, improving binding affinity in target interactions. This compound is particularly useful in the development of enzyme inhibitors and other therapeutic agents.

6-Fluoro-2,3-dihydro-4h-thiochromen-4-one 1,1-dioxide structure

21243-22-1 structure

Product Name:6-Fluoro-2,3-dihydro-4h-thiochromen-4-one 1,1-dioxide

CAS No:21243-22-1

MF:C₉H₇FO₃S

MW:214.213485002518

MDL:MFCD00728617

CID:3044692

PubChem ID:2741271

Update Time:2025-10-19

6-Fluoro-2,3-dihydro-4h-thiochromen-4-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

- 6-Fluoro-2,3-dihydro-4h-thiochromen-4-one 1,1-dioxide
- 6-fluoro-1,2,3,4-tetrahydro-1lambda~6~-benzothiine-1,1,4-trione
- 6-fluoro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
- 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-, 1,1-dioxide
- 21243-22-1
- 6-luoro-1,1-dioxo-2,3-dihydrothiochromen-4-one
- 6-fluoro-3,4-dihydro-2H-1-benzothiopyran-1,1,4-trione
- CHEBI:194808
- G28968
- MFCD00728617
- 6-fluoro-1,1-dioxo-2,3-dihydrothiochromen-4-one
- AKOS001115487
- EN300-07761
- 6-fluoro-3,4-dihydro-2H-1lambda-benzothiopyran-1,1,4-trione
- 6-fluoro-2,3-dihydro-4H-1-benzothiopyran-4-one 1,1-dioxide
- HMS563D20
- Z90123570
- 996-913-5
- Maybridge1_007654
- MDL： MFCD00728617
- Inchi： 1S/C9H7FO3S/c10-6-1-2-9-7(5-6)8(11)3-4-14(9,12)13/h1-2,5H,3-4H2
- InChI Key： YAULHFQMJFXBNM-UHFFFAOYSA-N
- SMILES： S1(C2C=CC(=CC=2C(CC1)=O)F)(=O)=O

Computed Properties

Exact Mass: 214.00999342g/mol
Monoisotopic Mass: 214.00999342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 59.6Å²

6-Fluoro-2,3-dihydro-4h-thiochromen-4-one 1,1-dioxide Pricemore >>

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Chemenu	CM284162-10g	6-Fluoro-1,1-dioxo-2,3-dihydrothiochromen-4-one	21243-22-1	95%	10g	$408	2021-06-17
TRC	F595433-100mg	6-Fluoro-2,3-dihydro-4h-thiochromen-4-one 1,1-dioxide	21243-22-1		100mg	$110.00	2023-05-18
TRC	F595433-250mg	6-Fluoro-2,3-dihydro-4h-thiochromen-4-one 1,1-dioxide	21243-22-1		250mg	$201.00	2023-05-18
TRC	F595433-500mg	6-Fluoro-2,3-dihydro-4h-thiochromen-4-one 1,1-dioxide	21243-22-1		500mg	$316.00	2023-05-18
TRC	F595433-1g	6-Fluoro-2,3-dihydro-4h-thiochromen-4-one 1,1-dioxide	21243-22-1		1g	$442.00	2023-05-18
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eNovation Chemicals LLC	Y1235363-1g	4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-, 1,1-dioxide	21243-22-1	98%	1g	$215	2024-06-06
eNovation Chemicals LLC	Y1235363-5g	4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-, 1,1-dioxide	21243-22-1	98%	5g	$595	2024-06-06
eNovation Chemicals LLC	Y1235363-250mg	4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-, 1,1-dioxide	21243-22-1	98%	250mg	$185	2024-06-06